Methyl 4-(2-((2-hydroxy-2-methyl-4-(methylthio)butyl)amino)-2-oxoacetamido)benzoate

• IUPAC Name: methyl 4-[[2-[(2-hydroxy-2-methyl-4-methylsulfanylbutyl)amino]-2-oxoacetyl]amino]benzoate
• InChI: InChI=1S/C16H22N2O5S/c1-16(22,8-9-24-3)10-17-13(19)14(20)18-12-6-4-11(5-7-12)15(21)23-2/h4-7,22H,8-10H2,1-3H3,(H,17,19)(H,18,20)
• InChI Key: XGSUHHOCCBXHRC-UHFFFAOYSA-N
• Canonical SMILES: CC(CCSC)(CNC(=O)C(=O)NC1=CC=C(C=C1)C(=O)OC)O
• Molecular Formula: C16H22N2O5S
• Molecular Weight: 354.4 g/mol
• CAS No.: 1396807-03-6

Description

Methyl 4-(2-((2-hydroxy-2-methyl-4-(methylthio)butyl)amino)-2-oxoacetamido)benzoate is a useful research compound. Its molecular formula is C16H22N2O5S and its molecular weight is 354.42. The purity is usually 95%.
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Scientific Research Applications

Photopolymerization and Photoinitiation

A study introduced a novel compound with a chromophore group linked to the aminoxyl function for use in photopolymerization. This compound demonstrates significant potential in nitroxide-mediated photopolymerization due to its ability to generate alkyl and nitroxide radicals under UV irradiation, highlighting advancements in photoinitiated polymer synthesis (Guillaneuf et al., 2010).

Heterocyclic Compound Synthesis

Research has shown that methyl 2-{(2-{methyl[2-(methoxycarbonyl)phenyl]amino}-2-oxoethyl)sulfonylamino}benzoate cyclizes in the presence of bases to form specific anilides, indicating a method for synthesizing heterocyclic compounds with potential pharmacological properties (Ukrainets et al., 2014).

Benzylation of Dicarbonyl Compounds

An iron-catalyzed process for the benzylation of 1,3-dicarbonyl compounds has been developed, showcasing a practical approach to synthesizing benzylated products efficiently. This method highlights the utility of such compounds in the synthesis of pharmaceuticals, including anticoagulants (Kischel et al., 2007).

Allosteric Modifiers of Hemoglobin

A series of compounds were synthesized and evaluated for their ability to modulate the oxygen affinity of hemoglobin. This research contributes to understanding how small molecules can influence hemoglobin's function, potentially offering therapeutic avenues for conditions related to oxygen transport and delivery (Randad et al., 1991).